1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine

• IUPAC Name: 5-cyclopropyl-3-(piperazin-1-ylmethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C10H16N4O/c1-2-8(1)10-12-9(13-15-10)7-14-5-3-11-4-6-14/h8,11H,1-7H2
• InChI Key: VDGGJIGRXFEOTD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=NO2)CN3CCNCC3
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

The compound “1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine” is a derivative of oxadiazole, a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. Oxadiazoles are known to have a wide range of applications and are frequently encountered in active pharmaceutical ingredients.

Synthesis Analysis

The synthesis of oxadiazole derivatives often involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives is characterized by intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH2 group. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions involving oxadiazole derivatives are diverse and depend on the specific substituents in the oxadiazole ring. These compounds range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Scientific Research Applications

Antimicrobial Activity

Compounds with piperazine linkers, especially those attached to 1,2,4-oxadiazole and related heterocycles, exhibit potent antimicrobial efficacies. For instance, 1,4-bis[(2-(1H-pyrazolyl)benzofuran-5-yl)methyl]piperazines have shown significant inhibitory activities against various bacterial strains including E. coli, S. aureus, and S. mutans, with compound 5e displaying notable antibacterial efficacies and biofilm inhibition activities superior to Ciprofloxacin (Ahmed E. M. Mekky, S. Sanad, 2020).

Anticancer Activity

Certain piperazine compounds, particularly those incorporating oxadiazole rings, have demonstrated compelling anticancer properties. A study highlighted that dimethyl α-ketoglutarate, when combined with a complex I inhibitor like 1-cyclopropyl-4-(4-[(5-methyl-3-(3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)methyl]pyridin-2-yl)piperazine (BAY87-2243), resulted in potent antineoplastic effects against human cancer cells, highlighting a novel approach to cancer treatment (V. Sica et al., 2019).

Enzymatic Inhibition

The inhibition of enzymes like MurB, which are vital for bacterial cell wall synthesis, by compounds containing the piperazine moiety has been a focal point of research. Derivatives of 1,4-bis[((2-(3-substituted-1-aryl-1H-pyrazole-4-yl)carbonyl)benzofuran-5-yl)methyl]piperazine have shown excellent inhibitory activities against the MurB enzyme, offering a pathway for the development of new antibacterial agents (Ahmed E. M. Mekky, S. Sanad, 2020).

Future Directions

The future directions for oxadiazole derivatives are promising, with potential applications in the development of energetic materials, fluorescent dyes, OLEDs, sensors, insecticides, and more. The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.